Cas no 1805187-27-2 (4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine
• CAS No: 1805187-27-2
• MF: C₇H₂F₂IN₃O₂
• MW: 325.010960102081
• CID: 4927989
• Update Time: 2025-08-05

4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine

• Inchi： 1S/C7H2F2IN3O2/c8-7(9)6-5(10)3(1-11)4(2-12-6)13(14)15/h2,7H
• InChI Key： YDPWHXRFQBYRSQ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(=CN=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine

Introduction to 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine (CAS No. 1805187-27-2)

4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine, a compound with the CAS number 1805187-27-2, is a highly specialized molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and structural versatility.

The molecular structure of 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine is characterized by the presence of a cyano group, a difluoromethyl group, an iodine atom, and a nitro group, all attached to the pyridine ring. These functional groups contribute to the compound's distinct chemical reactivity and biological properties. The cyano group, for instance, is known for its ability to participate in various chemical reactions, making it a valuable moiety in synthetic chemistry. The difluoromethyl group adds fluorine atoms, which can enhance the lipophilicity and metabolic stability of the molecule. The iodine atom provides a handle for further chemical modifications, while the nitro group imparts strong electron-withdrawing properties.

In the context of medicinal chemistry, 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For example, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases.

Beyond its potential as a therapeutic agent, 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine has also been investigated for its use as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis. This is particularly important in the development of new drugs and materials where precise control over molecular architecture is crucial.

The synthesis of 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine has been reported using various methodologies. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For instance, starting from 2-chloro-3-nitropyridine, researchers have successfully synthesized this compound through a series of reactions including nucleophilic substitution, halogenation, and cyano group introduction. These synthetic routes not only demonstrate the feasibility of large-scale production but also provide insights into optimizing reaction conditions for higher yields and purity.

In terms of safety and handling, it is important to note that while 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and properly disposing of waste materials.

The future prospects for 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, its ability to modulate specific biological targets may lead to the development of novel therapeutic agents for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Additionally, its use as an intermediate in organic synthesis opens up possibilities for creating new materials with unique properties.

In conclusion, 4-Cyano-2-(difluoromethyl)-3-iodo-5-nitropyridine (CAS No. 1805187-27-2) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and biological properties make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical development. As research progresses, it is likely that this compound will continue to play an important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.